Cas no 19309-39-8 (2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl-)

2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl- structure
19309-39-8 structure
Product Name:2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl-
CAS No:19309-39-8
MF:C7H12O4
MW:160.167782783508
CID:96045
PubChem ID:13547990
Update Time:2025-04-18

2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl-
    • (1-methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-yl)methanol
    • XGSBJIGRINMFSC-UHFFFAOYSA-N
    • 4-(hydroxymethyl)-1-methyl-2,6,7-trioxabicyclo[2.2.21octane
    • DTXSID60543483
    • SCHEMBL40172
    • (1-methyl-2,6,7-trioxabicyclo[2.2.2]oct-4-yl)methanol
    • 4-methylol-1-methyl-2,6,7-trioxabicyclo[2.2.2]octane
    • 19309-39-8
    • SCHEMBL23439618
    • 4-(hydroxymethyl)-1-methyl-2,6,7-trioxabicyclo[2.2.2]octane
    • 1-Methyl-4-(hydroxymethyl)-2,6,7-trioxabicyclo[2.2.2]octane
    • Inchi: 1S/C7H12O4/c1-6-9-3-7(2-8,4-10-6)5-11-6/h8H,2-5H2,1H3
    • InChI Key: XGSBJIGRINMFSC-UHFFFAOYSA-N
    • SMILES: O1C2(C)OCC(CO)(CO2)C1

Computed Properties

  • Exact Mass: 160.07356
  • Monoisotopic Mass: 160.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • PSA: 47.92
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